(2R)-2-ethyl-1-methylpiperazine
Overview
Description
(2R)-2-ethyl-1-methylpiperazine, also known as EMP, is a chemical compound that belongs to the piperazine family. It is a colorless liquid that has a characteristic odor. EMP is widely used in the pharmaceutical industry as a building block for the synthesis of various drugs. It possesses unique chemical properties that make it an essential component in the production of pharmaceuticals.
Mechanism of Action
The mechanism of action of (2R)-2-ethyl-1-methylpiperazine is not well understood. However, it is believed to act as a neurotransmitter in the brain, which is responsible for regulating various physiological functions such as mood, appetite, and sleep.
Biochemical and Physiological Effects:
(2R)-2-ethyl-1-methylpiperazine has been shown to have various biochemical and physiological effects. It has been found to have a potent inhibitory effect on the growth of cancer cells in vitro. (2R)-2-ethyl-1-methylpiperazine has also been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2R)-2-ethyl-1-methylpiperazine in lab experiments is its versatility. It can be used as a starting material for the synthesis of various compounds, including drugs and agrochemicals. (2R)-2-ethyl-1-methylpiperazine is also an essential tool in asymmetric synthesis, which is an essential tool in the production of enantiomerically pure compounds. However, one of the limitations of using (2R)-2-ethyl-1-methylpiperazine is its toxicity. It is a highly reactive compound that can cause skin irritation and respiratory problems.
Future Directions
There are many future directions for the use of (2R)-2-ethyl-1-methylpiperazine in scientific research. One area of interest is the development of new drugs that target cancer cells. (2R)-2-ethyl-1-methylpiperazine has been shown to have a potent inhibitory effect on the growth of cancer cells in vitro, and further research could lead to the development of new cancer treatments. Another area of interest is the development of new anti-inflammatory drugs. (2R)-2-ethyl-1-methylpiperazine has been shown to have anti-inflammatory properties, and further research could lead to the development of new treatments for inflammatory diseases such as arthritis. Additionally, (2R)-2-ethyl-1-methylpiperazine could be used as a chiral auxiliary in the production of enantiomerically pure compounds, which could have applications in the pharmaceutical industry.
Scientific Research Applications
(2R)-2-ethyl-1-methylpiperazine has numerous applications in scientific research. It is used as a starting material for the synthesis of various compounds, including drugs and agrochemicals. (2R)-2-ethyl-1-methylpiperazine is also used as a reagent in the analysis of various compounds, including amino acids and peptides. It is used as a chiral auxiliary in asymmetric synthesis, which is an essential tool in the production of enantiomerically pure compounds.
properties
IUPAC Name |
(2R)-2-ethyl-1-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-3-7-6-8-4-5-9(7)2/h7-8H,3-6H2,1-2H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWZLXVAPLHUDSY-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CNCCN1C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1CNCCN1C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-ethyl-1-methylpiperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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